9-amino-6-chloro-5H-benzo[a]phenoxazin-5-one

• IUPAC Name: 9-amino-6-chlorobenzo[a]phenoxazin-5-one
• InChI: InChI=1S/C16H9ClN2O2/c17-13-15(20)10-4-2-1-3-9(10)14-16(13)21-12-7-8(18)5-6-11(12)19-14/h1-7H,18H2
• InChI Key: RLMPGKBGVHQLSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC4=C(C=C(C=C4)N)OC3=C(C2=O)Cl
• Molecular Formula: C16H9ClN2O2
• Molecular Weight: 296.71 g/mol

Description

9-amino-6-chloro-5H-benzo[a]phenoxazin-5-one is a derivative of phenoxazine. Phenoxazines have sparked a lot of interest due to their numerous applications in material science, organic light-emitting diodes, photoredox catalyst, dye-sensitized solar cells, and chemotherapy. They have antioxidant, antidiabetic, antimalarial, anti-alzheimer, antiviral, anti-inflammatory, and antibiotic properties.

Synthesis Analysis

The synthesis pathway for 9-amino-6-chloro-5H-benzo[a]phenoxazin-5-one involves the reaction of 2-nitroaniline with 2-hydroxybenzaldehyde followed by reduction and cyclization. Various stages of the synthetic transformation of phenoxazine scaffolds have been depicted in a state of the art review.

Molecular Structure Analysis

The molecular structure of 9-amino-6-chloro-5H-benzo[a]phenoxazin-5-one is a derivative of phenoxazine. The structure of phenoxazine has been of interest to chemists due to its wide range of applications both in pharmacology and industry.

Physical And Chemical Properties Analysis

9-amino-6-chloro-5H-benzo[a]phenoxazin-5-one is a white crystalline solid with a melting point of 115-117°C and a molecular weight of 230.29 g/mol. It is soluble in some organic solvents.

Scientific Research Applications

Material Science and Optoelectronics

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Antioxidant and Anti-Inflammatory Properties

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Anticancer Potential

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Antiviral Applications

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Antidiabetic and Antimalarial Properties

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Organoelectronics and Pharmacological Lead Structures

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Mechanism of Action

Target of Action

9-Amino-6-chloro-5H-benzo[a]phenoxazin-5-one is a derivative of phenoxazine, a class of compounds known for their wide range of applications in pharmacology . Phenoxazines have been found to have antioxidant, antidiabetic, antimalarial, anti-alzheimer, antiviral, anti-inflammatory, and antibiotic properties . .

Mode of Action

Phenoxazine derivatives have been shown to interact with various biological targets, leading to a range of effects

Biochemical Pathways

Phenoxazine derivatives have been associated with a variety of biological effects, suggesting that they may interact with multiple pathways

Result of Action

Phenoxazine derivatives have been associated with a range of biological effects, including antioxidant, antidiabetic, antimalarial, anti-alzheimer, antiviral, anti-inflammatory, and antibiotic activities